Cas no 851803-36-6 (2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole)
2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
- (2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3,4,5-triethoxyphenyl)methanone
- Methanone, [4,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-1H-imidazol-1-yl](3,4,5-triethoxyphenyl)-
- 851803-36-6
- F0630-0950
- [2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3,4,5-triethoxyphenyl)methanone
- 2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
- AKOS024588992
-
- Inchi: 1S/C24H30N2O4S/c1-5-28-20-14-19(15-21(29-6-2)22(20)30-7-3)23(27)26-12-11-25-24(26)31-16-18-10-8-9-17(4)13-18/h8-10,13-15H,5-7,11-12,16H2,1-4H3
- InChI Key: HYVDSXHNDPMUMQ-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=C(C)C=1)C1=NCCN1C(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O
Computed Properties
- Exact Mass: 442.19262862g/mol
- Monoisotopic Mass: 442.19262862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 85.7Ų
Experimental Properties
- Density: 1.17±0.1 g/cm3(Predicted)
- Boiling Point: 591.4±60.0 °C(Predicted)
- pka: 1.41±0.60(Predicted)
2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-0950-2μmol |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-5μmol |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-10μmol |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-20μmol |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-1mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-2mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-3mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-4mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-5mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0950-10mg |
2-{[(3-methylphenyl)methyl]sulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole |
851803-36-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
Introduction to Compound with CAS No. 851803-36-6 and Product Name: 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole
Compound with the CAS number 851803-36-6 and the product name 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a methylsulfanyl moiety and a triethoxybenzoyl substituent, which contribute to its unique chemical properties and biological interactions.
The methylsulfanyl group, specifically located at the 2-position of the imidazole ring, plays a crucial role in modulating the compound's reactivity and interaction with biological targets. This group is known to exhibit properties that can influence enzyme inhibition and receptor binding, making it a valuable component in the design of pharmacological agents. The presence of this group in the context of an imidazole core suggests potential applications in the development of drugs targeting neurological disorders, where imidazole derivatives have shown promise.
The triethoxybenzoyl substituent at the 1-position of the imidazole ring adds another layer of complexity to the compound's structure. This moiety is characterized by its hydrophobicity and electronic distribution, which can significantly affect the compound's solubility, permeability, and overall bioavailability. In recent years, triethoxybenzoyl derivatives have been extensively studied for their roles in modulating inflammatory pathways and antioxidant activities. The combination of these features in 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole positions it as a promising candidate for further investigation in drug discovery.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural features of 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole have been analyzed using various computational methods to identify potential binding sites and interaction patterns with biological targets. These studies have revealed that the compound exhibits high affinity for certain enzymes and receptors involved in metabolic pathways and signal transduction. This has opened up new avenues for exploring its therapeutic potential in conditions such as metabolic syndrome and neurodegenerative diseases.
In vitro studies have begun to elucidate the mechanisms by which this compound exerts its effects. Initial experiments have demonstrated that it can inhibit specific enzymatic activities relevant to inflammation and oxidative stress. The methylsulfanyl group has been found to be particularly important in mediating these effects by interacting with sulfhydryl-containing residues on target proteins. Additionally, the triethoxybenzoyl moiety has shown properties that enhance its stability and bioavailability, making it a suitable candidate for further development into a drug candidate.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of the molecule. These synthetic methodologies not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in developing novel pharmaceutical agents.
As research progresses, the potential applications of 2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole are expected to expand. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as high-throughput screening and structure-activity relationship studies will be crucial in optimizing this compound's pharmacological profile.
The future direction of research on this compound may also involve exploring its role in modulating cellular processes at a molecular level. Understanding how it interacts with intracellular signaling pathways could provide insights into its potential use in treating complex diseases characterized by dysregulation of these pathways. Furthermore, investigating its behavior in vivo will be essential to assess its safety profile and efficacy before moving towards clinical trials.
In conclusion,2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a significant contribution to the chemical biology field. Its unique structural features and promising biological activities make it a valuable tool for further research into potential therapeutic applications. As scientific understanding continues to evolve,this compound is poised to play a crucial role in advancing our knowledge of disease mechanisms and developing new treatments.
851803-36-6 (2-{(3-methylphenyl)methylsulfanyl}-1-(3,4,5-triethoxybenzoyl)-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)